Cas no 1361827-57-7 (2-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde)

• Product Name: 2-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde
• CAS No: 1361827-57-7
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4926778
• Update Time: 2025-06-22

2-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-8-2-3-9(10(14)5-8)11-4-1-7(6-17)12(15)16-11/h1-6H
• InChI Key： RROGYCZJCUMHLL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(C=O)=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.2
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde

2-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde: A Comprehensive Overview

The compound 2-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde, identified by the CAS number 1361827-57-7, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a nicotinaldehyde backbone substituted with chlorine atoms at specific positions. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various research and industrial applications.

The synthesis of 2-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde involves a series of carefully designed chemical reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on improving the efficiency of these reactions by employing novel catalysts and reaction conditions. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of physical properties, 2-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its handling in laboratory settings. The compound's UV-Vis spectrum shows strong absorption bands in the range of 280-310 nm, indicating its potential application in photonic devices.

The chemical structure of 2-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde plays a crucial role in its reactivity. The nicotinaldehyde group is known for its ability to participate in various condensation reactions, such as the formation of Schiff bases. Recent research has highlighted its utility as a precursor for synthesizing bioactive compounds with potential pharmacological applications. For example, derivatives of this compound have been reported to exhibit anti-inflammatory and antioxidant activities in vitro.

In the context of environmental chemistry, 2-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde has been studied for its biodegradation potential. Under aerobic conditions, the compound undergoes microbial degradation through hydrolytic pathways, leading to the formation of less toxic byproducts. This property is particularly important for assessing its environmental impact and ensuring sustainable industrial practices.

The application of 2-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde extends beyond traditional organic synthesis. Recent advancements have explored its use in material science, particularly in the development of advanced polymers and coatings. Its ability to form stable cross-links with other monomers makes it a promising candidate for high-performance materials with enhanced mechanical properties.

In conclusion, 2-Chloro-6-(2,4-dichlorophenyl)nicotinaldehyde, CAS number 1361827-57-7, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an even more significant role in future scientific advancements.